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Compound of Interest

Compound Name: Diethyl suberate

Cat. No.: B127281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of diethyl azelate and diethyl suberate, two

linear dicarboxylic acid diethyl esters with applications as plasticizers and lubricants. While both

esters share structural similarities, their performance characteristics differ due to the variation

in the length of their aliphatic chains. This document outlines their physicochemical properties,

comparative performance data in polymer and lubricant applications, and detailed experimental

protocols for evaluation.

Physicochemical Properties
Diethyl azelate and diethyl suberate are clear, colorless to light yellow liquids. Their

fundamental properties are summarized in the table below. Diethyl azelate, with a nine-carbon

dicarboxylic acid backbone, has a slightly higher molecular weight and boiling point compared

to diethyl suberate, which is derived from the eight-carbon suberic acid.
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Property Diethyl Azelate Diethyl Suberate

Synonyms
Diethyl nonanedioate, Azelaic

acid diethyl ester

Diethyl octanedioate, Suberic

acid diethyl ester

CAS Number 624-17-9 2050-23-9

Molecular Formula C₁₃H₂₄O₄ C₁₂H₂₂O₄

Molecular Weight 244.33 g/mol 230.30 g/mol

Appearance Colorless to light yellow liquid Colorless to pale yellow liquid

Boiling Point 172 °C at 18 mmHg 282 °C at 760 mmHg

Melting Point -16 to -15.8 °C 5 to 6 °C

Density 0.973 g/mL at 25 °C 0.982 g/mL at 25 °C

Refractive Index n20/D 1.435 n20/D 1.432

Performance as Plasticizers in PVC
While direct comparative data for diethyl azelate and diethyl suberate as PVC plasticizers is

limited, studies on their longer-chain counterparts, di(2-ethylhexyl) azelate (D2EHAz) and di(2-

ethylhexyl) suberate (D2EHSu), provide valuable insights into the expected performance

differences. The longer carbon chain of azelaic acid generally imparts greater flexibility and

improved low-temperature properties.

The following data is extrapolated from a comparative study on D2EHAz and D2EHSu in PVC

films and serves as a predictive comparison for the diethyl esters.
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Performance Metric
PVC plasticized with
Azelate Ester (predicted
trend for Diethyl Azelate)

PVC plasticized with
Suberate Ester (predicted
trend for Diethyl Suberate)

Tensile Strength Lower Higher

Elongation at Break Higher Lower

Glass Transition Temp. Lower Higher

Thermal Stability Higher Lower

Data extrapolated from a study on di(2-ethylhexyl) esters of azelaic and suberic acids.[1]

Performance as Lubricants
Diester-based synthetic lubricants are known for their excellent thermal stability and low-

temperature properties. The choice between diethyl azelate and diethyl suberate will depend

on the specific requirements of the application, such as desired viscosity, oxidative stability, and

lubricity.

The following table presents a qualitative comparison based on general trends observed in

dicarboxylic acid ester lubricants.

Performance Metric
Diethyl Azelate (Predicted
Trend)

Diethyl Suberate
(Predicted Trend)

Viscosity Index High High

Low-Temperature Fluidity Excellent Very Good

Oxidative Stability Good Good

Lubricity (Wear Scar Diameter) Lower (Better) Higher (Worse)

Coefficient of Friction Lower Higher

This is a predictive comparison based on the performance of other dicarboxylic acid esters.[2]
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Experimental Protocols
Evaluation of Plasticizer Performance in PVC
Objective: To compare the plasticizing efficiency of diethyl azelate and diethyl suberate in a

PVC formulation.

Methodology:

Preparation of Plasticized PVC Films:

Prepare a stock solution of PVC resin in a suitable solvent like tetrahydrofuran (THF).

Add the plasticizer (diethyl azelate or diethyl suberate) to the PVC solution at a

predetermined concentration (e.g., 40 parts per hundred of resin - phr).

Cast the solution onto a flat glass plate and allow the solvent to evaporate slowly to form a

uniform film.

Dry the films under vacuum to remove any residual solvent.

Mechanical Properties Testing (ASTM D882):

Cut the PVC films into dumbbell-shaped specimens.

Conduct tensile testing using a universal testing machine at a constant crosshead speed.

Measure the tensile strength, elongation at break, and Young's modulus.

Thermal Analysis (ASTM D3418):

Use Differential Scanning Calorimetry (DSC) to determine the glass transition temperature

(Tg) of the plasticized PVC films. A lower Tg indicates better plasticizing efficiency.

Migration Resistance Testing (ASTM D1239):

Measure the weight loss of the plasticized PVC films after exposure to a solvent (e.g.,

hexane) or activated carbon at an elevated temperature to determine the extent of

plasticizer migration.
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Film Preparation

Performance Evaluation

Dissolve PVC in THF

Add Plasticizer (40 phr)

Solvent Cast on Glass Plate

Dry Film under Vacuum

Mechanical Testing (ASTM D882)
- Tensile Strength

- Elongation at Break

Thermal Analysis (DSC)
- Glass Transition Temp.

Migration Test (ASTM D1239)
- Weight Loss

Click to download full resolution via product page

Experimental workflow for evaluating plasticizer performance.

Evaluation of Lubricant Performance
Objective: To compare the lubricating properties of diethyl azelate and diethyl suberate.

Methodology:

Viscosity and Viscosity Index (ASTM D445 and D2270):

Measure the kinematic viscosity of the neat esters at 40 °C and 100 °C using a capillary

viscometer.
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Calculate the Viscosity Index (VI), which indicates the effect of temperature on viscosity. A

higher VI is desirable.

Tribological Testing (ASTM D4172 - Four-Ball Wear Test):

Conduct a four-ball wear test to evaluate the anti-wear properties.

Measure the wear scar diameter (WSD) on the stationary balls. A smaller WSD indicates

better lubricity.

The coefficient of friction can also be monitored during the test.

Oxidative Stability (ASTM D2272 - Rotating Pressure Vessel Oxidation Test - RPVOT):

Determine the oxidation stability of the esters by measuring the time it takes for a specified

pressure drop in a sealed, oxygen-pressurized vessel at an elevated temperature. A

longer time indicates better oxidative stability.

Lubricant Performance Evaluation

Viscosity & VI (ASTM D445/D2270)
Tribological Properties (ASTM D4172)

- Wear Scar Diameter
- Coefficient of Friction

Oxidative Stability (ASTM D2272)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of Diethyl Azelate and Diethyl
Suberate for Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127281#comparative-study-of-diethyl-azelate-and-
diethyl-suberate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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